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Executive Summary
3'-O-Methylguanosine-5'-Diphosphate is a modified purine nucleotide of significant interest in

biochemical and pharmaceutical research. As an analog of guanosine diphosphate (GDP), its

primary utility stems from the methylation at the 3'-hydroxyl position of the ribose sugar. This

structural modification is critical, as the corresponding triphosphate (3'-O-Methylguanosine-5'-

Triphosphate, 3'-O-Me-GTP) acts as a potent chain terminator in RNA synthesis by preventing

the formation of a phosphodiester bond, thereby halting elongation by RNA polymerase.[1][2]

This guide provides a comprehensive overview of the known chemical properties, experimental

protocols, and biological applications of 3'-O-Methylguanosine-5'-Diphosphate to support its

use in research and development.

Chemical and Physical Properties
The fundamental properties of 3'-O-Methylguanosine-5'-Diphosphate are summarized below.

These data are essential for handling, storage, and experimental design.
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Property Value Reference(s)

CAS Number 78771-34-3 [3][4]

Chemical Formula C₁₁H₁₇N₅O₁₁P₂ [3][4]

Molecular Weight 457.23 g/mol [3]

Exact Mass 457.0400 [3]

Appearance
Solid powder (Appearance to

be confirmed experimentally)
[3]

Purity Typically >95% [3]

Storage Conditions

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C. Store dry and

dark.

[3][4]

Shipping Conditions

Shipped under ambient

temperature as a non-

hazardous chemical.

[3][4]

Solubility

Specific quantitative data not

available. Expected to be

soluble in water and aqueous

buffers.
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Biological Role and Applications
The primary biological significance of 3'-O-methylated nucleotides is their ability to terminate

nucleic acid chain elongation. While the triphosphate form (3'-O-Me-GTP) is the active chain-
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terminating agent, the diphosphate derivative serves as a crucial precursor and a potential

modulator of nucleotide-binding proteins.

Precursor for Chain Terminator: 3'-O-Methylguanosine-5'-Diphosphate can be

enzymatically or chemically phosphorylated to its triphosphate form, which is used to study

the mechanisms of RNA polymerases.[1][2]

Enzyme Inhibition Studies: As a structural analog of GDP, it can be used to investigate the

binding and catalytic mechanisms of enzymes that recognize GDP, such as G-proteins or

kinases, potentially acting as a competitive inhibitor.

Structural Biology: The compound can be used in co-crystallization studies to understand the

structural basis of enzyme-substrate interactions.

The mechanism of action for the corresponding triphosphate as a chain terminator is a

cornerstone of its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. medkoo.com [medkoo.com]

4. 3'-O-Methylguanosine-5'-Diphosphate, 78771-34-3 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [A Technical Guide to 3'-O-Methylguanosine-5'-
Diphosphate: Properties, Protocols, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13725758#chemical-properties-of-3-o-
methylguanosine-5-diphosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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